Cas no 72749-89-4 (4,6-dihydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione)
72749-89-4 structure
Product Name:4,6-dihydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione
CAS No:72749-89-4
MF:C4H4N4O2
MW:140.100159645081
CID:1760891
PubChem ID:3085836
Update Time:2025-04-21
4,6-dihydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione Chemical and Physical Properties
Names and Identifiers
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- 4,6-dihydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione
- 1,3,4,6-tetrahydroimidazo[4,5-d]imidazole-2,5-dione
- Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, diacetyltetrahydro-
- AGWIAWWOIOUIPW-UHFFFAOYSA-N
- Imidazo(4,5-d)imidazole-2,5(1H,3H)-dione, diacetyltetrahydro-
- 72749-89-4
-
- Inchi: 1S/C4H4N4O2/c9-3-5-1-2(7-3)8-4(10)6-1/h(H2,5,7,9)(H2,6,8,10)
- InChI Key: AGWIAWWOIOUIPW-UHFFFAOYSA-N
- SMILES: O=C1NC2=C(NC(N2)=O)N1
Computed Properties
- Exact Mass: 140.03352
- Monoisotopic Mass: 140.03342538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 82.3Ų
Experimental Properties
- PSA: 82.26
4,6-dihydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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